Cas no 1354705-45-5 (1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole)

• Product Name: 1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole
• CAS No: 1354705-45-5
• MF: C₆H₈IN₃O₂
• MW: 281.051093101501
• CID: 5169267
• Update Time: 2025-05-24

1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole
• 1H-Pyrazole, 1-ethyl-4-iodo-5-methyl-3-nitro-

• Inchi： 1S/C6H8IN3O2/c1-3-9-4(2)5(7)6(8-9)10(11)12/h3H2,1-2H3
• InChI Key： XRLBFWFNQSSWTJ-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(I)C([N+]([O-])=O)=N1

Additional information on 1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole

Introduction to 1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole (CAS No. 1354705-45-5)

1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole, identified by its CAS number 1354705-45-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is well-known for its diverse biological activities and utility in drug development. The structural features of 1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole, including the presence of an ethyl group, an iodine atom, a methyl group, and a nitro group, contribute to its unique chemical properties and potential applications.

The molecular structure of 1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole consists of a six-membered aromatic ring with nitrogen atoms at positions 1 and 5, an ethyl substituent at position 1, an iodine atom at position 4, a methyl group at position 5, and a nitro group at position 3. This arrangement imparts specific electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives. The nitro group in 1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole serves as a reactive site for various chemical transformations, enabling the synthesis of more complex molecules with enhanced biological activity. Additionally, the iodine atom provides a handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in the construction of biaryl compounds.

One of the most compelling aspects of 1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole is its potential application in the development of novel therapeutic agents. Researchers have been investigating its efficacy in various disease models, including cancer, inflammation, and infectious diseases. The combination of electron-withdrawing groups (such as the nitro group) and electron-donating groups (such as the ethyl and methyl groups) within the pyrazole core creates a balanced pharmacophore that can interact with biological targets in multiple ways.

Recent studies have highlighted the importance of 1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole in medicinal chemistry. For instance, it has been shown to exhibit significant anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The iodine substituent also facilitates further derivatization, allowing researchers to fine-tune the molecule's properties for optimal therapeutic effects. This flexibility makes 1-Ethyl-4-iodo-5-methyl-3-nitro-1H-pyrazole a versatile building block for drug discovery programs.

The synthesis of 1-Ethyl-4-iodo-5-methyl-3-nitro-pyrazole involves several key steps that highlight its synthetic utility. The introduction of the nitro group typically occurs via nitration reactions, while the ethyl and methyl groups can be incorporated through alkylation or methylation processes. The iodination step is particularly critical, as it provides the necessary handle for subsequent cross-coupling reactions. These synthetic strategies have been optimized to ensure high yields and purity, making 1-Ethyl-(CAS No.) accessible for further research applications.

The pharmacokinetic properties of 1-Ethyl-(CAS No.) are also of great interest. Studies have demonstrated that this compound exhibits favorable solubility and stability under physiological conditions, which are essential factors for drug development. Additionally, preliminary toxicity assessments have shown that it is well-tolerated at therapeutic doses, suggesting its potential as a lead compound for further optimization.

In conclusion, 1354705 -45 -5 1354705 -45 -5 1354705 -45 -5 1354705 -45 -5 1354705 -45 -51-H-pyrazole, represents a promising candidate in pharmaceutical research due to its unique structural features and biological activities. Its potential applications in treating various diseases make it an attractive scaffold for further development by medicinal chemists and pharmacologists worldwide.